(2,4-dimethoxybenzyl)(2-fluorobenzyl)amine

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-N-[(2-fluorophenyl)methyl]methanamine
• InChI: InChI=1S/C16H18FNO2/c1-19-14-8-7-13(16(9-14)20-2)11-18-10-12-5-3-4-6-15(12)17/h3-9,18H,10-11H2,1-2H3
• InChI Key: BTUYPCIVORLLJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNCC2=CC=CC=C2F)OC
• Molecular Formula: C16H18FNO2
• Molecular Weight: 275.32 g/mol

Description

(2,4-dimethoxybenzyl)(2-fluorobenzyl)amine, also known as 2,4-DMBA-2-FBn, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound is a derivative of the phenethylamine class of compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of (2,4-dimethoxybenzyl)(2-fluorobenzyl)amineBn involves its ability to inhibit the reuptake of dopamine by the dopamine transporter. This results in increased levels of dopamine in the synaptic cleft, which can lead to increased neurotransmission and potential therapeutic effects.
Biochemical and Physiological Effects:
(2,4-dimethoxybenzyl)(2-fluorobenzyl)amineBn has been shown to have significant effects on dopamine levels in the brain. It has been shown to increase dopamine levels in the striatum, a brain region involved in motor control and reward processing. Additionally, (2,4-dimethoxybenzyl)(2-fluorobenzyl)amineBn has been shown to have effects on other neurotransmitter systems, including serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of (2,4-dimethoxybenzyl)(2-fluorobenzyl)amineBn is its potential use as a radioligand for imaging studies of the dopamine transporter in the brain. This could provide valuable information about the role of the dopamine transporter in neurological disorders and potential therapeutic targets. However, one limitation of (2,4-dimethoxybenzyl)(2-fluorobenzyl)amineBn is its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on (2,4-dimethoxybenzyl)(2-fluorobenzyl)amineBn. One direction is to further investigate its potential therapeutic effects in neurological disorders such as Parkinson's disease and ADHD. Additionally, further studies are needed to determine its safety and efficacy as a radioligand for imaging studies of the dopamine transporter in the brain. Furthermore, research could be conducted to explore the potential of (2,4-dimethoxybenzyl)(2-fluorobenzyl)amineBn as a lead compound for the development of new dopamine transporter inhibitors with improved pharmacological properties.

Synthesis Methods

The synthesis of (2,4-dimethoxybenzyl)(2-fluorobenzyl)amineBn involves the reaction of 2,4-dimethoxybenzaldehyde and 2-fluorobenzylamine in the presence of a reducing agent such as sodium borohydride. This reaction results in the formation of (2,4-dimethoxybenzyl)(2-fluorobenzyl)amine. The purity and yield of the compound can be improved by using different solvents, temperatures, and reaction times.

Scientific Research Applications

(2,4-dimethoxybenzyl)(2-fluorobenzyl)amineBn has been studied for its potential use in medicinal chemistry. It has been shown to have activity as a dopamine transporter inhibitor, which could make it useful in the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). Additionally, (2,4-dimethoxybenzyl)(2-fluorobenzyl)amineBn has been studied for its potential use as a radioligand for imaging studies of the dopamine transporter in the brain.